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Compound of Interest

Compound Name: Dibromoiodomethane
CAS No.: 593-94-2
Cat. No.: B121520
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of dibromoiodomethane, a
trihalomethane of interest in environmental science and chemical synthesis. The document
details its chemical identity, physical properties, synthesis protocols, and natural occurrence.

Chemical Identity: IUPAC Name and Synonyms

The nomenclature of a chemical compound is critical for unambiguous identification in research
and development. The standard name for the compound with the chemical formula CHBr2l is
designated by the International Union of Pure and Applied Chemistry (IUPAC).

The preferred IUPAC name for this compound is Dibromo(iodo)methane[1][2].

In literature and commercial databases, dibromoiodomethane is also known by several
synonyms. These include:

« DIBROMOIODOMETHANE[?]
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e Methane, dibromoiodo-[2]
« DBIM
e CAS Number: 593-94-2

Physicochemical Properties

A summary of the key physical and chemical properties of dibromoiodomethane is presented
in Table 1. These properties are essential for its handling, application in experimental settings,
and understanding its environmental fate.

Property Value Source
Chemical Formula CHBr2l

Molar Mass 299.731 g-mol—?

Appearance Dark red to dark brown oil

Density 3.3 g/cm3

Boiling Point 185.9 °C (366.6 °F; 459.0 K)

Flash Point 66.2 °C

Data presented for materials in their standard state (at 25 °C [77 °F], 100 kPa).

Experimental Protocols

A documented method for the synthesis of dibromoiodomethane involves the reaction of
bromoform with sodium hypoiodite. The sodium hypoiodite is generated in situ.

Methodology:

e Sodium hypoiodite is generated in situ through the reaction of sodium hypochlorite with
potassium iodide under alkaline conditions.

e Bromoform (CHBrs3) is then reacted with the freshly prepared sodium hypoiodite.
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e The reaction mixture is allowed to react for a specified period. One study noted a reaction
time of 24 hours.

e Product analysis from one variation of this procedure indicated that dibromoiodomethane
was the major product.
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Caption: Synthesis of Dibromoiodomethane from Bromoform.

Occurrence and Formation

Dibromoiodomethane has been identified in natural sources, specifically in red algae. Species
such as Asparagopsis armata and Asparagopsis taxiformis are known to contain this
compound.

Dibromoiodomethane is recognized as a disinfection byproduct (DBP) formed during the
chlorination of drinking water. Its formation is particularly noted when the source water contains
bromide and iodide ions. The presence of these halides leads to the formation of mixed-
halogen trihalomethanes during the disinfection process.
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Caption: Formation of Dibromoiodomethane as a Disinfection Byproduct.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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